Cas no 1622916-38-4 (2-3-fluoro-4-(trifluoromethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-3-fluoro-4-(trifluoromethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1622916-38-4
• MF: C₁₃H₁₅BF₄O₃
• MW: 306.061018228531
• CID: 5465932
• PubChem ID: 123463656
• Update Time: 2025-06-08

2-3-fluoro-4-(trifluoromethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-fluoro-4-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[3-fluoro-4-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-
• Z2049761638
• EOS-61876
• 2-3-fluoro-4-(trifluoromethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0356446
• G69870
• YWGMCRZGLBPKAW-UHFFFAOYSA-N
• EN300-12598130
• MFCD18760101
• 1622916-38-4

• Inchi： 1S/C13H15BF4O3/c1-11(2)12(3,4)21-14(20-11)8-5-6-10(9(15)7-8)19-13(16,17)18/h5-7H,1-4H3
• InChI Key： YWGMCRZGLBPKAW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 306.1050372 g/mol
• Monoisotopic Mass: 306.1050372 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.06
• Topological Polar Surface Area: 27.7

Additional information on 2-3-fluoro-4-(trifluoromethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1622916-38-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1622916-38-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of both fluorine and trifluoromethoxy groups in its structure enhances its reactivity and potential for creating bioactive molecules with improved pharmacokinetic properties.

Recent studies have explored the utility of this compound in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. For instance, researchers have utilized 1622916-38-4 as a building block for the preparation of boron-containing compounds that exhibit potent inhibitory activity against specific kinases involved in cancer progression. The unique electronic properties conferred by the fluorine and trifluoromethoxy substituents make this compound particularly valuable for tuning the binding affinity and selectivity of these inhibitors.

In addition to its role in drug discovery, 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its potential in imaging and diagnostics. Boron-containing compounds are increasingly being used in positron emission tomography (PET) imaging, and the structural features of this compound make it a promising candidate for the development of new radiotracers. Recent preclinical studies have demonstrated its ability to selectively accumulate in target tissues, highlighting its potential for non-invasive imaging applications.

The synthesis and characterization of 1622916-38-4 have also been the focus of recent methodological advancements. Researchers have developed more efficient and scalable routes to produce this compound, addressing previous challenges related to yield and purity. These improvements are critical for its broader adoption in industrial and academic settings. Furthermore, computational studies have provided insights into the reactivity and stability of this boronic ester, aiding in the design of more effective synthetic protocols.

Looking ahead, the continued exploration of 2-(3-fluoro-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is expected to yield further breakthroughs in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate, combined with its unique physicochemical properties, positions it as a valuable tool for the development of next-generation therapeutics and diagnostic agents. Future research will likely focus on expanding its applications in targeted drug delivery and precision medicine, leveraging its ability to interact with biological systems in a highly specific manner.